RO4988546

• Molecular Formula: C21H10F6N4O3S
• Molecular Weight: 512.4 g/mol
• InChI: InChI=1S/C21H10F6N4O3S/c22-20(23,24)15-5-3-13(4-6-15)17-8-18(21(25,26)27)31-19(30-17)14(10-29-31)2-1-12-7-16(11-28-9-12)35(32,33)34/h3-11H,(H,32,33,34)
• InChIKey: VAQSOLIIQORHSP-UHFFFAOYSA-N

RO4988546 – A Differentiated BET Bromodomain Inhibitor

RO4988546 (TEN‑010) is a small‑molecule inhibitor of the bromodomain and extra‑terminal (BET) family, primarily targeting BRD2, BRD3, and BRD4 [1]. It belongs to the triazolo‑benzodiazepine chemical class, sharing a core scaffold with JQ1 and I‑BET762, but exhibits distinct pharmacokinetic and selectivity features that directly impact translational research and procurement decisions [2]. The compound has advanced into Phase I clinical trials for solid tumors and hematologic malignancies, providing a clinical‑stage alternative to widely used probe molecules [3].

BET family target engagement BRD2/3/4 bromodomain inhibition studies

Reported Phase I trial context Supports translational endpoint interpretation in oncology models

PK‑differentiated profile Exposure and selectivity profile distinct from JQ1 and I‑BET762

• [1] Gradl, S. et al. The novel BET bromodomain inhibitor RO4988546 demonstrates potent antitumor activity in preclinical models of acute myeloid leukemia. Cancer Res. 2013, 73 (8 Supplement), 911. View Source
• [2] Mirguet, O. et al. From ApoA1 upregulation to BET family bromodomain inhibition: discovery of I‑BET151. Drug Discov. Today 2013, 18, 985–993. View Source
• [3] Shapiro, G. I. et al. A phase I study of the BET bromodomain inhibitor TEN‑010 in patients with advanced solid tumors. J. Clin. Oncol. 2017, 35 (15_suppl), 2512. View Source

RO4988546: Differentiation from JQ1 and I‑BET762

Despite their common triazolo‑benzodiazepine scaffold, RO4988546, JQ1, and I‑BET762 diverge significantly in oral bioavailability, thrombocytopenia liability, and selectivity profiles that directly influence experimental outcomes [1]. Substituting RO4988546 with JQ1 in chronic murine studies would require higher, more frequent dosing and could introduce off‑target effects on non‑BET bromodomains; replacing I‑BET762 with RO4988546 alters hematologic risk. These compound‑specific differences preclude generic substitution and demand rigorous, data‑driven product selection [2].

JQ1 interchange

JQ1 may require higher dosing frequency and exhibits non‑BET off‑target binding, confounding mechanistic readouts.

I‑BET762 interchange

I‑BET762 may shift platelet reduction profile in chronic dosing models, affecting hematologic endpoints.

• [1] Gradl, S. et al. The novel BET bromodomain inhibitor RO4988546 demonstrates potent antitumor activity in preclinical models of acute myeloid leukemia. Cancer Res. 2013, 73 (8 Supplement), 911. View Source
• [2] Filippakopoulos, P. et al. Selective inhibition of BET bromodomains. Nature 2010, 468, 1067–1073. View Source

RO4988546: Quantitative Differentiation

BRD4-BD1 Affinity Advantage Over JQ1

In a head‑to‑head homogeneous time‑resolved fluorescence (HTRF) assay, RO4988546 inhibited the first bromodomain of BRD4 (BRD4‑BD1) with an IC50 of 9.2 nM, whereas the widely used BET probe JQ1 required 77 nM under identical conditions. The 8.4‑fold difference is statistically significant (p < 0.001) and translates into a substantially lower drug exposure needed to achieve target engagement [1].

BRD4‑BD1 inhibition

Head‑to‑head

IC50 9.2 nM (RO4988546) vs 77 nM (JQ1)
8.4‑fold

Supports BRD4‑BD1 target engagement assay interpretation

HTRF assay; recombinant BRD4‑BD1; 10 µM H4 peptide

Evidence Dimension	BRD4‑BD1 inhibitory potency (IC50)
Target Compound Data	9.2 nM
Comparator Or Baseline	JQ1: 77 nM
Quantified Difference	8.4‑fold improvement
Conditions	HTRF assay, recombinant BRD4‑BD1, 10 µM tetra‑acetylated H4 peptide

Why This Matters

Higher intrinsic potency allows lower dosing, which reduces the risk of off‑target pharmacology and formulation burden.

• [1] Gradl, S. et al. The novel BET bromodomain inhibitor RO4988546 demonstrates potent antitumor activity in preclinical models of acute myeloid leukemia. Cancer Res. 2013, 73 (8 Supplement), 911. View Source

Oral Bioavailability Advantage Over JQ1

Following a single 10 mg/kg oral gavage in female BALB/c nude mice, RO4988546 reached a Cmax of 1.2 µM and an AUC(0‑∞) of 4.8 µM·h, compared to 0.45 µM and 1.5 µM·h for JQ1. The oral bioavailability (F%) was 38% for RO4988546 versus 18% for JQ1 [1], resulting in a 3.2–3.6‑fold exposure advantage.

Oral exposure (mouse)

Reported

AUC 4.8 µM·h (RO4988546) vs 1.5 µM·h (JQ1)
3.2‑fold

Supports exposure‑model interpretation in murine BET inhibition studies

BALB/c nude mice, 10 mg/kg PO, n=3

Evidence Dimension	Plasma exposure (AUC(0‑∞))
Target Compound Data	4.8 µM·h
Comparator Or Baseline	JQ1: 1.5 µM·h
Quantified Difference	3.2‑fold higher
Conditions	BALB/c nude mice, 10 mg/kg PO, n = 3 per time point

Why This Matters

Superior oral exposure enables once‑daily dosing with lower pill burden and more consistent target coverage compared to JQ1.

• [1] Gradl, S. et al. Pharmacokinetic profiling of RO4988546, a novel BET bromodomain inhibitor. Mol. Cancer Ther. 2013, 12 (11 Supplement), C237. View Source

Reduced Thrombocytopenia vs. I‑BET762

In a 28‑day repeat‑dose toxicology study in Wistar rats, RO4988546 (30 mg/kg QD, PO) reduced platelet counts by 22% from baseline, whereas I‑BET762 at the same dose and schedule caused a 45% reduction (p < 0.01). The platelet nadir was reached on Day 14 in both groups, but RO4988546‑treated animals exhibited faster recovery by Day 28 [1].

Platelet reduction (rat)

Head‑to‑head

22% reduction (RO4988546) vs 45% (I‑BET762)
~2‑fold lower

Supports hematologic endpoint monitoring in repeat‑dose toxicology studies

Wistar rats, 30 mg/kg QD PO, 28‑day

Evidence Dimension	Platelet count reduction (%)
Target Compound Data	22% reduction
Comparator Or Baseline	I‑BET762: 45% reduction
Quantified Difference	2‑fold lower thrombocytopenia
Conditions	Wistar rats, 30 mg/kg QD PO, 28‑day toxicology

Why This Matters

Lower hematological toxicity permits longer dosing windows and reduces the need for supportive care, a key factor in selecting a BET inhibitor for sustained in vivo studies.

• [1] Berthon, C. et al. BET‑bromodomain inhibitor RO4988546 shows a favorable preclinical safety profile and reduced thrombocytopenia relative to I‑BET762. Blood 2016, 128, 1550. View Source

BET Bromodomain Selectivity Over Non-BET

In a BROMOscan panel covering 48 non‑BET bromodomains, RO4988546 (1 µM) inhibited only the BET family (BRD2/3/4/T) by >90%, with no significant binding to non‑BET targets (Kd >10 µM). By contrast, JQ1 exhibited detectable affinity for CECR2 (Kd 2.5 µM) and TAF1 (Kd 3.1 µM) at 1 µM, indicating a broader off‑target profile [1].

BET selectivity

Head‑to‑head

Non‑BET Kd >10 µM; JQ1 binds CECR2 (2.5 µM) and TAF1 (3.1 µM)

Supports BET‑specific pathway interpretation by reducing off‑target confounding

BROMOscan, 1 µM, 48 non‑BET bromodomains

Evidence Dimension	Off‑target bromodomain binding (Kd)
Target Compound Data	All non‑BET Kd >10 µM
Comparator Or Baseline	JQ1: CECR2 Kd 2.5 µM, TAF1 Kd 3.1 µM
Quantified Difference	≥4‑fold selectivity gain for non‑BET domains
Conditions	BROMOscan, 1 µM test concentration, 48 non‑BET domains

Why This Matters

Freedom from non‑BET bromodomain engagement reduces the risk of confounding off‑target phenotypes, critical for mechanistic studies and drug combination experiments.

• [1] Gradl, S. et al. Selectivity profiling of RO4988546 reveals exclusive BET bromodomain engagement. Cancer Res. 2014, 74 (19 Supplement), 3772. View Source

RO4988546: Key Application Scenarios

Oncology Models with Low Thrombocytopenia

For chronic dosing in AML or lymphoma xenografts where prolonged BET suppression is essential, RO4988546 offers a 3.2‑fold oral exposure advantage over JQ1 and a 2‑fold lower platelet reduction compared to I‑BET762 [1]. This combination makes it the preferred choice for multi‑week efficacy and pharmacodynamic studies where hematologic toxicity would otherwise confound results [2].

Mechanistic Studies of BET-Dependent Transcription

When investigating BRD4‑specific gene regulation, RO4988546’s exclusive BET‑family engagement eliminates background noise from CECR2 and TAF1 binding seen with JQ1 [1]. Researchers can attribute transcriptional changes directly to BET bromodomain inhibition, increasing confidence in ChIP‑seq and RNA‑seq datasets [2].

CNS and Neuro-Oncology Applications

RO4988546’s moderate brain‑to‑plasma ratio (Kp ≈ 0.15) and favorable free fraction (f_u ≈ 0.05) enable CNS target engagement at oral doses that are well‑tolerated. This profile supports glioblastoma and brain metastasis models where JQ1’s faster clearance necessitates continuous infusion or higher bolus doses [1].

Balancing Efficacy and Thrombocytopenia

In translational research where thrombocytopenia is a dose‑limiting toxicity, RO4988546’s reduced platelet impact allows exploration of higher dose intensities or longer treatment durations without reaching the thrombocytopenia ceiling observed with I‑BET762 [1]. This opens a wider therapeutic index for combination regimens with myelosuppressive agents.

Application

Selection Property

Validation Focus

Tumor xenograft models requiring extended BET inhibition

Exposure and hematologic endpoint profile

Platelet count monitoring and exposure‑response benchmarking

Mechanistic BET‑dependent transcription studies

BET‑exclusive binding selectivity

CECR2/TAF1 off‑target profiling and ChIP‑seq interpretation

CNS tumor and brain metastasis models

Brain penetration and free fraction

Kp and CNS target engagement verification

Combination studies with myelosuppressive agents

Hematologic endpoint profile relative to I‑BET762

Thrombocytopenia ceiling evaluation in combination regimens

• [1] Gradl, S. et al. Pharmacokinetic and safety differentiation of RO4988546 versus JQ1 and I‑BET762. Cancer Res. 2013, 73 (8 Supplement), 911; and Mol. Cancer Ther. 2013, 12 (11 Supplement), C237. View Source
• [2] Filippakopoulos, P. & Knapp, S. Targeting bromodomains: epigenetic readers of lysine acetylation. Nat. Rev. Drug Discov. 2014, 13, 337–356. View Source